Cas no 215177-57-4 (5-(3,4-Dimethyl-phenylazo)-2-hydroxy-benzaldehyde)
5-(3,4-Dimethyl-phenylazo)-2-hydroxy-benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,4-Dimethyl-phenylazo)-2-hydroxy-benzaldehyde
-
- Inchi: 1S/C15H14N2O2/c1-10-3-4-13(7-11(10)2)16-17-14-5-6-15(19)12(8-14)9-18/h3-9,19H,1-2H3
- InChI Key: DRUSCQNRGGUWNQ-UHFFFAOYSA-N
- SMILES: C(=O)C1=CC(N=NC2=CC=C(C)C(C)=C2)=CC=C1O
5-(3,4-Dimethyl-phenylazo)-2-hydroxy-benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1404279-500mg |
5-((3,4-Dimethylphenyl)diazenyl)-2-hydroxybenzaldehyde |
215177-57-4 | 98% | 500mg |
¥7444.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1404279-1g |
5-((3,4-Dimethylphenyl)diazenyl)-2-hydroxybenzaldehyde |
215177-57-4 | 98% | 1g |
¥9366.00 | 2023-11-21 |
5-(3,4-Dimethyl-phenylazo)-2-hydroxy-benzaldehyde Related Literature
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 5-(3,4-Dimethyl-phenylazo)-2-hydroxy-benzaldehyde
Introduction to 5-(3,4-Dimethyl-phenylazo)-2-hydroxy-benzaldehyde (CAS No. 215177-57-4)
5-(3,4-Dimethyl-phenylazo)-2-hydroxy-benzaldehyde, identified by its Chemical Abstracts Service (CAS) number 215177-57-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of azo compounds, which are widely studied for their diverse applications in medicinal chemistry, material science, and biological assays. The unique structural features of 5-(3,4-Dimethyl-phenylazo)-2-hydroxy-benzaldehyde make it a valuable intermediate in the synthesis of various pharmacologically active molecules.
The molecular structure of this compound consists of a benzaldehyde core substituted with an azo group (-N=N-) and a hydroxyl group (-OH) at the 2-position, with a 3,4-dimethylphenyl group attached to the azo nitrogen. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for further chemical modifications. The presence of both electron-donating and withdrawing groups enhances its reactivity, facilitating its use in various synthetic pathways.
In recent years, there has been growing interest in exploring the pharmacological potential of azo compounds derived from benzaldehyde derivatives. Studies have demonstrated that such compounds can exhibit a range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The hydroxyl group in 5-(3,4-Dimethyl-phenylazo)-2-hydroxy-benzaldehyde allows for hydrogen bonding interactions, which can be crucial for binding to biological targets. Additionally, the dimethyl substitution on the phenyl ring enhances lipophilicity, potentially improving membrane permeability and bioavailability.
One of the most compelling aspects of 5-(3,4-Dimethyl-phenylazo)-2-hydroxy-benzaldehyde is its role as a precursor in the development of novel therapeutic agents. Researchers have leveraged its structural framework to design molecules with enhanced efficacy and reduced toxicity. For instance, derivatives of this compound have been investigated for their potential applications in treating neurological disorders due to their ability to cross the blood-brain barrier. The azo group can also be readily oxidized or reduced, allowing for further functionalization and tailoring of the molecule's properties.
The synthesis of 5-(3,4-Dimethyl-phenylazo)-2-hydroxy-benzaldehyde typically involves multi-step organic reactions, starting from commercially available aromatic precursors. The key steps include nitration followed by diazotization to introduce the azo group, followed by selective hydroxylation to achieve the desired substitution pattern. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve yield and purity. These methodologies highlight the compound's significance as a synthetic intermediate in industrial and academic research settings.
The chemical reactivity of 5-(3,4-Dimethyl-phenylazo)-2-hydroxy-benzaldehyde extends beyond its pharmaceutical applications. It has been utilized in material science for developing advanced polymers and dyes due to its ability to form stable complexes with metal ions. These complexes exhibit unique optical and electronic properties, making them suitable for use in sensors and luminescent materials. The compound's ability to participate in various coordination interactions also opens up possibilities for designing metal-organic frameworks (MOFs) with tailored functionalities.
In conclusion, 5-(3,4-Dimethyl-phenylazo)-2-hydroxy-benzaldehyde (CAS No. 215177-57-4) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in pharmaceutical research, enabling the development of novel therapeutic agents with improved efficacy and safety profiles. Furthermore, its utility in material science underscores its importance as a building block for innovative technologies. As research continues to uncover new applications for this compound, its significance is expected to grow even further.
215177-57-4 (5-(3,4-Dimethyl-phenylazo)-2-hydroxy-benzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)